5-Cyclopropoxy-6-methylnicotinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-9(14-8-2-3-8)4-7(5-11-6)10(12)13/h4-5,8H,2-3H2,1H3,(H,12,13)
• InChI Key: ARWIPTCUBSKPES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C(=O)O)OC2CC2

Description

5-Cyclopropoxy-6-methylnicotinic acid is a nicotinic acid derivative characterized by a pyridine ring substituted with a cyclopropoxy group at the 5-position and a methyl group at the 6-position. The compound’s structure combines a strained cyclopropane ring with a methyl substituent, which may influence its physicochemical properties, such as solubility, lipophilicity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-methylnicotinic acid typically involves the following steps:

Starting Material: The process begins with 6-methylnicotinic acid.

Cyclopropanation: The cyclopropoxy group is introduced via a cyclopropanation reaction. This can be achieved using cyclopropyl bromide in the presence of a base such as sodium hydride.

Purification: The product is purified using techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of 5-Cyclopropoxy-6-methylnicotinic acid may involve:

Oxidation: Oxidation of 2-methyl-5-ethylpyridine to produce 6-methylnicotinic acid.

Cyclopropanation: Large-scale cyclopropanation using cyclopropyl bromide and a suitable base.

Purification: Industrial purification methods such as distillation or large-scale chromatography.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or nitric acid can be used as oxidizing agents.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Halogenating agents like thionyl chloride can be used for substitution reactions.

Major Products

The major products formed from these reactions include:

Oxidation: Carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Various substituted nicotinic acid derivatives.

Scientific Research Applications

5-Cyclopropoxy-6-methylnicotinic acid has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-methylnicotinic acid involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes or receptors involved in metabolic pathways.

Pathways Involved: The compound can modulate pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Key Observations :

• Substituent Size : Cyclopropoxy’s compact structure may enhance bioavailability compared to bulkier cyclohexyloxy.
• Core Heterocycles : Pyrimidine’s dual nitrogen atoms could confer distinct electronic and hydrogen-bonding properties relative to pyridine-based analogs.
• Functional Group Positioning : The 5- and 6-substituents in nicotinic acid derivatives may optimize interactions with biological targets compared to pyrimidine derivatives.